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Introduction

SBI-183 is a potent and orally active small molecule inhibitor of Quiescin Sulfhydryl Oxidase 1
(QSOX1), an enzyme implicated in disulfide bond formation and protein folding.[1][2][3]
Overexpressed in various cancers, QSOX1 plays a crucial role in the tumor microenvironment,
contributing to cell proliferation, invasion, and metastasis.[4][5] Its activity is linked to the
deposition of extracellular matrix (ECM) components, such as laminin, which facilitates cancer
cell migration.[4] SBI-183 has demonstrated efficacy in suppressing the invasive phenotype of
multiple cancer cell lines, making it a valuable tool for cancer research and a potential
therapeutic agent.[1][2][6][7][8]

The modified Boyden chamber assay, also known as the transwell invasion assay, is a widely
used in vitro method to evaluate the invasive potential of cells.[9][10][11] This assay utilizes a
chamber with two compartments separated by a microporous membrane coated with a
basement membrane matrix, such as Matrigel.[10] Cells are seeded in the upper chamber, and
a chemoattractant is placed in the lower chamber. The ability of cells to degrade the matrix and
migrate through the pores towards the chemoattractant is a measure of their invasiveness.[9]
These application notes provide a detailed protocol for utilizing SBI-183 in a modified Boyden
chamber assay to assess its inhibitory effect on cancer cell invasion.

Mechanism of Action of SBI-183
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SBI-183 inhibits the enzymatic activity of QSOX1, which is crucial for the formation of disulfide
bonds in proteins secreted into the extracellular matrix.[3][4] By inhibiting QSOX1, SBI-183
disrupts the proper folding and deposition of key ECM proteins that are essential for creating a
permissive environment for cancer cell invasion.[4] Furthermore, QSOX1 activity has been
linked to the PI3K/Akt signaling pathway, which is a critical regulator of cell growth,
proliferation, and migration. Inhibition of QSOX1 by SBI-183 may lead to the downregulation of
this pathway, further contributing to the suppression of cancer cell invasion.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31812669/
https://researchers.unab.cl/en/publications/quiescinsulfhydryl-oxidase-1b-qsox1b-induces-migration-and-prolif/
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://researchers.unab.cl/en/publications/quiescinsulfhydryl-oxidase-1b-qsox1b-induces-migration-and-prolif/
https://www.benchchem.com/product/b3461472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3461472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Cancer Cell

e Inhibits

»
= PI3K

\

Akt

Cell Migration &
Invasion

Disulfide Bond
Formation

Extracellular Mdltrix
1

ECM Proteins
(e.g., Laminin)

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3461472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Coat Transwell inserts
with Matrigel

:

Seed serum-starved cells
in upper chamber with
SBI-183 or vehicle

:

[Add chemoattractant (e.g., 10% FBS) )

to lower chamber

Incubate for 24-72 hours

Remove non-invading cells
from upper surface

:

Fix and stain invading cells
on lower surface

Count stained cells
under a microscope

Quantify and analyze data

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3461472?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3461472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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